Cas no 1061318-82-8 (6-Iodo-N,N-dimethylbenzo[d][1,3]dioxol-5-amine)

• Product Name: 6-Iodo-N,N-dimethylbenzo[d][1,3]dioxol-5-amine
• CAS No: 1061318-82-8
• MF: C₉H₁₀INO₂
• MW: 291.085674762726
• CID: 2194644
• Update Time: 2023-08-06

6-Iodo-N,N-dimethylbenzo[d][1,3]dioxol-5-amine Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-N,N-dimethylbenzo[d][1,3]dioxol-5-amine
• CPVFDXPSIYCDDB-UHFFFAOYSA-N

• Inchi： 1S/C9H10INO2/c1-11(2)7-4-9-8(3-6(7)10)12-5-13-9/h3-4H,5H2,1-2H3
• InChI Key： CPVFDXPSIYCDDB-UHFFFAOYSA-N
• SMILES： IC1=CC2=C(C=C1N(C)C)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 21.7